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Compound of Interest

Compound Name: Ethyl dichloroacetate

Cat. No.: B1580648

Essential Safety and Handling Guide for Ethyl
Dichloroacetate

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Ethyl dichloroacetate. It outlines the
necessary personal protective equipment (PPE), step-by-step operational procedures, and
disposal plans to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment

Ethyl dichloroacetate is a chemical that poses several health risks. It can be harmful if it
comes into contact with the skin, is inhaled, or is swallowed[1]. It is known to cause skin and
serious eye irritation, and may also cause respiratory irritation[2]. Therefore, adherence to
proper safety protocols is critical.

Recommended Personal Protective Equipment (PPE):

When handling Ethyl dichloroacetate, the following personal protective equipment should be
worn at all times[1]:

o Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory. A
face shield may be appropriate for tasks with a higher risk of splashing[2][3]. Eye protection
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should be tested and approved under appropriate government standards such as OSHA 29
CFR 1910.133 or EU EN166[2].

Hand Protection: Wear chemically resistant gloves. The choice of glove material should be
based on an evaluation of the potential hazards, the duration of use, and the specific
workplace conditions[2].

Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin
contact[1]. Protective clothing must be selected based on the hazards present in the
workplace[2].

Respiratory Protection: If working in an area with inadequate ventilation or where vapors
may be generated, a NIOSH-approved respirator with an appropriate cartridge for organic
vapors should be used.

Operational Plan for Handling Ethyl Dichloroacetate

A systematic approach is crucial for the safe handling of Ethyl dichloroacetate from receipt to
disposal.

. Preparation and Engineering Controls:
Work in a well-ventilated area, preferably under a chemical fume hood[4].

Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation[5].

Before starting any work, ensure you are trained on the proper handling and storage of Ethyl
dichloroacetate|[3].

. Handling Procedures:
Avoid contact with skin, eyes, and clothing[2].
Do not breathe in fumes, vapors, or mist[2][6].

Wash hands thoroughly after handling the chemical[2].
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» Keep the container tightly closed when not in use[1][2].

e Use non-sparking tools and take measures to prevent the buildup of electrostatic charge[3].
e Do not eat, drink, or smoke in the area where Ethyl dichloroacetate is handled[2][3].

3. Storage:

o Store in a cool, dry, and well-ventilated area away from heat sources and incompatible
materials[1].

» Keep containers tightly closed and stored upright to prevent leakage[1].

o Store in a locked-up area or one that is only accessible to qualified or authorized
personnel[4].

Emergency and First Aid Procedures

Immediate action is critical in the event of exposure to Ethyl dichloroacetate.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing has
) stopped, give artificial respiration. If breathing is
Inhalation - . . .
difficult, provide oxygen. Seek immediate

medical attention[2][7].

Immediately flush the skin with plenty of soap
i and water for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention[1][2][7].

Immediately flush the eyes with large amounts

of water for at least 15-20 minutes, occasionally
Eye Contact lifting the upper and lower eyelids. Remove

contact lenses if present and easy to do. Seek

immediate medical attention[1][2][8].

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention[1][2].

Spill and Disposal Plan

Proper management of spills and waste is essential to prevent environmental contamination
and further exposure.

Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation[3].

Remove all sources of ignition[3].

Contain the spill using an inert absorbent material[1].

Collect the absorbed material into a suitable, labeled container for disposal[2].

Avoid allowing the spill to enter drains or waterways[2].
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Disposal:
o Ethyl dichloroacetate and its containers must be disposed of as hazardous waste[2].
» Follow all local, state, and federal regulations for hazardous waste disposal[1][2].

e Do not dispose of the chemical in the sewer system or down the drain[1].

Quantitative Data Summary

The following table summarizes key quantitative data for Ethyl dichloroacetate:

Property Value

Molecular Formula C4H6CI202[1][9]

Molecular Weight 156.99 g/mol [1][9]

Boiling Point 151.1 £ 20.0 °C at 760 mmHg[1]
Density 1.3+ 0.1 g/lcm3[1]

Flash Point 55.6 + 20.8 °C[1]

Solubility in Water Slightly soluble (9.3 g/L at 25 °C)[1]

Experimental Workflow for Safe Handling

The logical relationship for the safe handling of Ethyl dichloroacetate is illustrated in the
following diagram.
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Caption: Workflow for the safe handling of Ethyl dichloroacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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